Cas no 143251-69-8 (2-Amino-3-(2-ethylphenyl)propanoic acid)

• Product Name: 2-Amino-3-(2-ethylphenyl)propanoic acid
• CAS No: 143251-69-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 2185983
• PubChem ID: 23289208
• Update Time: 2025-06-14

2-Amino-3-(2-ethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2-ethylphenyl)propanoic acid
• SCHEMBL3160931
• 143251-69-8
• DTXSID50632592
• AKOS011678876
• EN300-1868257
• 2-Ethylphenylalanine
• CS-0344504

• Inchi： 1S/C11H15NO2/c1-2-8-5-3-4-6-9(8)7-10(12)11(13)14/h3-6,10H,2,7,12H2,1H3,(H,13,14)
• InChI Key： PQZUXTFTNLKJIM-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1CC)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(2-ethylphenyl)propanoic acid

Recent Advances in the Study of 2-Amino-3-(2-ethylphenyl)propanoic acid (CAS: 143251-69-8)

In recent years, the compound 2-Amino-3-(2-ethylphenyl)propanoic acid (CAS: 143251-69-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This amino acid derivative, characterized by its unique ethylphenyl side chain, has shown promising potential in various therapeutic applications, including neuropharmacology and drug development. The latest studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing valuable insights for future research and clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 2-Amino-3-(2-ethylphenyl)propanoic acid. The researchers employed a novel synthetic route to optimize the yield and purity of the compound, addressing previous challenges in its production. The study highlighted the compound's role as a potential modulator of neurotransmitter systems, particularly in the context of neurological disorders such as Parkinson's disease and epilepsy. The findings suggest that 2-Amino-3-(2-ethylphenyl)propanoic acid may serve as a scaffold for developing new therapeutic agents targeting these conditions.

Another significant advancement was reported in a 2023 study published in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's interaction with specific enzyme targets. Using advanced computational modeling and in vitro assays, the researchers identified that 2-Amino-3-(2-ethylphenyl)propanoic acid exhibits selective inhibition of key enzymes involved in inflammatory pathways. This discovery opens new avenues for the development of anti-inflammatory drugs with reduced side effects compared to existing treatments. The study also emphasized the importance of further structural optimization to enhance the compound's bioavailability and therapeutic efficacy.

In addition to its pharmacological potential, recent research has also explored the compound's role in chemical biology. A 2024 study in ACS Chemical Biology demonstrated that 2-Amino-3-(2-ethylphenyl)propanoic acid can be incorporated into peptide sequences to modulate protein-protein interactions. This application is particularly relevant in the design of peptide-based therapeutics and diagnostic tools. The study provided detailed structural insights into how the ethylphenyl moiety influences binding affinity and specificity, offering a foundation for future peptide engineering efforts.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-3-(2-ethylphenyl)propanoic acid. Issues such as metabolic stability, toxicity profiles, and large-scale synthesis need to be addressed through further research. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and unlocking the full potential of this compound. Ongoing studies are expected to provide more comprehensive data on its pharmacokinetics and pharmacodynamics, paving the way for preclinical and clinical trials.

In conclusion, the latest research on 2-Amino-3-(2-ethylphenyl)propanoic acid (CAS: 143251-69-8) underscores its versatility and therapeutic promise in chemical biology and pharmaceutical sciences. From its synthetic optimization to its diverse biological activities, the compound represents a valuable candidate for drug discovery and development. Future studies should focus on addressing the existing challenges and exploring its applications in broader therapeutic contexts. The continued investigation of this compound is likely to yield significant contributions to the field, benefiting both scientific understanding and patient care.